Cas no 2094916-28-4 (1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile)

• Product Name: 1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile
• CAS No: 2094916-28-4
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 5820672
• PubChem ID: 126832104
• Update Time: 2025-05-24

1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2094916-28-4
• Z2732439733
• 1,4-bis(3-ethoxypropanoyl)piperazine-2-carbonitrile
• AKOS034002025
• EN300-26679446
• 1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile

• Inchi： 1S/C15H25N3O4/c1-3-21-9-5-14(19)17-7-8-18(13(11-16)12-17)15(20)6-10-22-4-2/h13H,3-10,12H2,1-2H3
• InChI Key： UWHQYGBQMBNZEP-UHFFFAOYSA-N
• SMILES： O=C(CCOCC)N1CCN(C(CCOCC)=O)CC1C#N

Computed Properties

• Exact Mass: 311.18450629g/mol
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.9Ų

Additional information on 1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile

Comprehensive Overview of 1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile (CAS No. 2094916-28-4)

1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile (CAS No. 2094916-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the piperazine derivative family, which is widely recognized for its versatility in drug discovery and material science. The presence of both ethoxypropanoyl and carbonitrile functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in developing novel therapeutics, particularly in oncology and neurology. Researchers are increasingly exploring 1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile as a potential building block for small-molecule inhibitors and bioconjugation agents. Its molecular framework allows for selective modifications, enabling the creation of targeted therapies with enhanced efficacy and reduced side effects.

The compound's CAS No. 2094916-28-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and process optimization. Users often inquire about its synthesis methods, solubility profiles, and stability under various conditions. These queries highlight the need for detailed technical data, which is critical for researchers aiming to incorporate this compound into their workflows.

Another trending topic linked to 1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile is its potential role in green chemistry. With sustainability becoming a priority, scientists are investigating eco-friendly synthesis routes and catalytic processes to produce such intermediates with minimal environmental impact. This aligns with broader industry trends, where renewable feedstocks and energy-efficient protocols are gaining traction.

From a commercial perspective, CAS No. 2094916-28-4 is often listed in catalogs of fine chemicals and custom synthesis providers. Its pricing, purity standards, and scalability are common concerns for procurement specialists. Additionally, regulatory compliance, such as REACH and GMP certifications, is a recurring theme in discussions about this compound, underscoring the importance of quality control in its production and distribution.

In summary, 1,4-Bis(3-ethoxypropanoyl)piperazine-2-carbonitrile represents a promising area of innovation at the intersection of chemistry and life sciences. Its multifaceted applications, coupled with the industry's shift toward sustainable practices, position it as a compound of enduring interest. As research progresses, further insights into its mechanistic pathways and therapeutic potential are expected to emerge, solidifying its place in modern scientific endeavors.